![molecular formula C24H28Cl2N4 B1396808 4-Amino-1-[4-(4-amino-3-methylquinolinium-1-yl)-butyl]-2-methylquinolinium dichloride CAS No. 1452577-20-6](/img/structure/B1396808.png)
4-Amino-1-[4-(4-amino-3-methylquinolinium-1-yl)-butyl]-2-methylquinolinium dichloride
Overview
Description
Scientific Research Applications
Synthesis and Magnetic Characteristics
4-Amino-2-methylquinolinium derivatives, such as the one in your query, have been studied for their synthesis and magnetic characteristics. A specific study focused on a new 4-amino-2-methylquinolinium salt with antiferromagnetic interactions, indicating potential applications in magnetic materials or molecular electronics (Wyrzykowski et al., 2006).
Cytotoxicity and Anticancer Potential
Research into 4-aminoquinoline derivatives, which include the compound , has revealed their cytotoxic effects on human breast tumor cell lines. This suggests that these compounds could serve as prototypes for developing new anticancer agents (Zhang et al., 2007).
Antimalarial Drug Development
The development of antimalarial drugs often involves 4-aminoquinoline derivatives. One study detailed the preclinical evaluation of a 4-aminoquinoline antimalarial, highlighting its potential as a cost-effective and effective treatment for malaria (O’Neill et al., 2009).
Corrosion Inhibition
Compounds similar to 4-amino-1-[4-(4-amino-3-methylquinolinium-1-yl)-butyl]-2-methylquinolinium dichloride have been investigated for their corrosion inhibition effects. This research demonstrates the potential use of these compounds in protecting metals from corrosion, particularly in acidic environments (Prabhu et al., 2008).
DNA Interaction and Antitumor Activity
The interaction of 4-aminoquinoline derivatives with DNA has been extensively studied, particularly regarding their antitumor and antiviral properties. These studies provide insights into the molecular mechanisms by which these compounds bind to DNA and their potential applications in cancer treatment (Gao et al., 1993).
properties
IUPAC Name |
1-[4-(4-amino-3-methylquinolin-1-ium-1-yl)butyl]-2-methylquinolin-1-ium-4-amine;dichloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4.2ClH/c1-17-16-27(22-11-5-4-10-20(22)24(17)26)13-7-8-14-28-18(2)15-21(25)19-9-3-6-12-23(19)28;;/h3-6,9-12,15-16,25-26H,7-8,13-14H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQTZQNZIDOJSOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=[N+](C2=CC=CC=C2C(=C1)N)CCCC[N+]3=CC(=C(C4=CC=CC=C43)N)C.[Cl-].[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-1-[4-(4-amino-3-methylquinolinium-1-yl)-butyl]-2-methylquinolinium dichloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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